Cas no 2377-81-3 (2,4,5,6-Tetrafluoroisophthalonitrile)

2,4,5,6-Tetrafluoroisophthalonitrile structure

2377-81-3 structure

Product Name:2,4,5,6-Tetrafluoroisophthalonitrile

CAS No:2377-81-3

Molecular Formula:C₈F₄N₂

Molecular Weight:200.0926

MDL:MFCD00013290

CID:42844

PubChem ID:608182

2,4,5,6-Tetrafluoroisophthalonitrile Properties

Names and Identifiers

- 2,4,5,6-Tetrafluoroisophthalonitrile
- Tetrafluoroisophthalonitrile
- 2,4,5,6-tetrafluorobenzene-1,3-dicarbonitrile
- Perfluoroisophthalonitrile
- 1,3-Dicyanotetrafluorobenzene
- WVHMPQKZPHOCRD-UHFFFAOYSA-N
- 1,3-Benzenedicarbonitrile, 2,4,5,6-tetrafluoro-
- tetrafluoroisopthalonitrile
- m-dicyanotetrafluorobenzene
- 1,3-Dicyanoperfluorobenzene
- Jsp004754
- Tetrafluoroisophthalonitrile, 98%
- FT-0609779
- AKOS006223454
- AT11261
- SCHEMBL809254
- SY049097
- T1728
- 2,4,5,6-Tetrafluoroisophthalonitrile #
- J-015203
- AC-7491
- EN300-118346
- CS-W023223
- CHEMBL2377370
- 2377-81-3
- PS-10079
- tetrafluorobenzene-1,3-dicarbonitrile
- A816894
- MFCD00013290
- DTXSID10345939
- 2,4,5,6-tetrafluoro-1,3-benzenedicarbonitrile
- DB-046241
- DTXCID80297012
- Tetrafluoroisophthalonitrile; Perfluoroisophthalonitrile
- +Expand
- MDL： MFCD00013290
- InChIKey： WVHMPQKZPHOCRD-UHFFFAOYSA-N
- Inchi： 1S/C8F4N2/c9-5-3(1-13)6(10)8(12)7(11)4(5)2-14
- SMILES： FC1C(C#N)=C(C(=C(C=1C#N)F)F)F
- BRN： 6925899

Computed Properties

Exact Mass: 200.00000
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 0
Monoisotopic Mass: 199.999761
Heavy Atom Count: 14
Complexity: 284
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.8
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 47.6

Experimental Properties

LogP: 1.98636
PSA: 47.58000
Refractive Index: 1.474
Boiling Point: 212.5°Cat760mmHg
Melting Point: 75.0 to 79.0 deg-C
Flash Point: 79 °C
Color/Form: White crystalline powder
Stability/Shelf Life: Stability
Solubility: Insoluble
Density: 1.6184 (estimate)

2,4,5,6-Tetrafluoroisophthalonitrile Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003G23-250mg	2,4,5,6-Tetrafluoroisophthalonitrile	2377-81-3	98%	250mg	$5.00	2024-05-23
A2B Chem LLC	AB59979-250mg	Tetrafluoroisophthalonitrile	2377-81-3	98%	250mg	$5.00	2024-04-20
Aaron	AR003GAF-250mg	2,4,5,6-Tetrafluoroisophthalonitrile	2377-81-3	98%	250mg	$4.00
abcr	AB256367-1 g	Tetrafluoroisophthalonitrile, 98%; .	2377-81-3	98%	1g	€57.80
Alichem	A019149828-25g	2,4,5,6-Tetrafluoroisophthalonitrile	2377-81-3	97%	25g	386.25 USD
Ambeed	A202994-250mg	Tetrafluoroisophthalonitrile	2377-81-3	98%	250mg	$6.0	2024-07-20
Apollo Scientific	PC6797-1g	Tetrafluoroisophthalonitrile	2377-81-3	98%	1g	£10.00	2024-07-19
Chemenu	CM303178-25g	2,4,5,6-Tetrafluoroisophthalonitrile	2377-81-3	95+%	25g	$351
Crysdot LLC	CD12093037-5g	2,4,5,6-Tetrafluoroisophthalonitrile	2377-81-3	97%	5g	$125	2024-07-18
Enamine	EN300-118346-0.05g	tetrafluorobenzene-1,3-dicarbonitrile	2377-81-3	95%	0.05g	$19.0	2023-06-08

2,4,5,6-Tetrafluoroisophthalonitrile Suppliers

Wuhan Dingxintong Pharmaceutical Co., Ltd.

Audited Supplier

(CAS:2377-81-3)

MR./MRS.:TANG WEI

Phone:17720532645

Email:t17720532645@163.com

ZHENG ZHOU A ER FA HUA GONG Co., Ltd.

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(CAS:2377-81-3)

MR./MRS.:LIU JING LI

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Hubei Baidu Chemistry Co.,Ltd.

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(CAS:2377-81-3)

MR./MRS.:PENG XING

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Email:1400878899@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:2377-81-3)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:2377-81-3)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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2. Regioselective hydrolysis of aromatic dinitriles using a whole cell catalyst

John Crosby,Jock Moilliet,Julian S. Parratt,Nicholas J. Turner J. Chem. Soc. Perkin Trans. 1 1994 1679
3. Luminescent solar concentrators based on thermally activated delayed fluorescence dyes

Fahad Mateen,Sae Youn Lee,Sung-Kyu Hong J. Mater. Chem. A 2020 8 3708
4. Cyrene? blends: a greener solvent system for organic syntheses

Caren Sullivan,Yuanzhe Zhang,Guolin Xu,Lyra Christianson,Fernando Luengo,Todd Halkoski,Peng Gao Green Chem. 2022 24 7184
5. Fine-tuned organic photoredox catalysts for fragmentation-alkynylation cascades of cyclic oxime ethers

Franck Le Vaillant,Marion Garreau,Stefano Nicolai,Ganna Gryn'ova,Clemence Corminboeuf,Jerome Waser Chem. Sci. 2018 9 5883
6. Recent advances in using 4DPAIPN in photocatalytic transformations

Praveen P. Singh,Vishal Srivastava Org. Biomol. Chem. 2021 19 313
7. Recent advances in visible light-activated radical coupling reactions triggered by (i) ruthenium, (ii) iridium and (iii) organic photoredox agents

Jonathan D. Bell,John A. Murphy Chem. Soc. Rev. 2021 50 9540
8. Dominant dimer emission provides colour stability for red thermally activated delayed fluorescence emitter

Tom Cardeynaels,Marc K. Etherington,Simon Paredis,Andrei S. Batsanov,Jasper Deckers,Kleitos Stavrou,Dirk Vanderzande,Andrew P. Monkman,Beno?t Champagne,Wouter Maes J. Mater. Chem. C 2022 10 5840
9. Carbazole-based photocatalyst (4CzIPN) for novel donor–acceptor (D–A) fluorophore-catalyzed visible-light-induced photosynthesis of 3,4-dihydropyrimidin-2-(1H)-ones/thiones via a proton-coupled electron transfer (PCET) process

Farzaneh Mohamadpour RSC Adv. 2023 13 2514
10. Manipulation of the sterically hindering effect to realize AIE and TADF for high-performing nondoped solution-processed OLEDs with extremely low efficiency roll-off

Kaiyong Sun,Dan Liu,Wenwen Tian,Feng Gu,Wangxia Wang,Zhaosheng Cai,Wei Jiang,Yueming Sun J. Mater. Chem. C 2020 8 11850

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